Cas no 2140660-65-5 (3-(1,4-dioxan-2-yl)-2,2-dimethylpropanal)

• Product Name: 3-(1,4-dioxan-2-yl)-2,2-dimethylpropanal
• CAS No: 2140660-65-5
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 6388866
• PubChem ID: 165590406
• Update Time: 2025-05-22

3-(1,4-dioxan-2-yl)-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-dioxan-2-yl)-2,2-dimethylpropanal
• 2140660-65-5
• EN300-1620076

• Inchi： 1S/C9H16O3/c1-9(2,7-10)5-8-6-11-3-4-12-8/h7-8H,3-6H2,1-2H3
• InChI Key： UUEOZLOQTQVYTA-UHFFFAOYSA-N
• SMILES： O1CCOCC1CC(C=O)(C)C

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-(1,4-dioxan-2-yl)-2,2-dimethylpropanal

3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal: A Comprehensive Overview

3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal, also known by its CAS number CAS No. 660-65-5, is a versatile organic compound that has garnered significant attention in various fields of chemistry and material science. This compound is a derivative of dioxane, a cyclic ether with a six-membered ring containing two oxygen atoms. The presence of the dioxane ring in this molecule imparts unique properties that make it valuable in numerous applications.

The structure of 3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal consists of a dioxane ring substituted with a 2,2-dimethylpropanal group. This substitution pattern not only enhances the compound's stability but also contributes to its reactivity in various chemical reactions. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of high-performance polymers and biodegradable plastics.

In terms of physical properties, 3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it an ideal candidate for use in solution-based chemical processes. The compound's ability to form stable complexes with metal ions has also been explored in recent research, opening new avenues for its application in catalysis and coordination chemistry.

The synthesis of 3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal typically involves a multi-step process that includes alkylation and oxidation reactions. Researchers have recently developed more efficient methods to synthesize this compound using microwave-assisted techniques, which significantly reduce reaction times while maintaining high yields. These advancements have made the compound more accessible for industrial applications.

3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of bioactive compounds. Its role as a precursor in the development of antiviral agents has been particularly noteworthy. Additionally, this compound is employed in the formulation of agrochemicals and personal care products due to its excellent compatibility with biological systems.

In recent years, there has been growing interest in the environmental impact of dioxane derivatives, including 3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal. Studies have shown that while this compound is not inherently hazardous under normal conditions, its improper disposal can lead to contamination of water bodies. To address this concern, researchers are exploring sustainable methods for the production and recycling of dioxane-based compounds.

The application of 3-(1,4-Dioxan-2-yl)-2,2-Dimethylpropanal extends into the field of nanotechnology as well. Its ability to self-assemble into nanostructures has been leveraged to create novel materials with enhanced mechanical and thermal properties. These materials hold promise for use in advanced electronics and aerospace applications.

In conclusion, 3-(1,4-Dioxan-2-yl)-